Cas no 1351973-25-5 (Methoxy Montelukast)

• Product Name: Methoxy Montelukast
• CAS No: 1351973-25-5
• MF: C₃₆H₃₈ClNO₃S
• MW: 600.209827899933
• CID: 4591988
• Update Time: 2025-06-08

Methoxy Montelukast Chemical and Physical Properties

Names and Identifiers

• [R,E]-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methoxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropane acetic acid
• Cyclopropaneacetic acid, 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methoxy-1-methylethyl)phenyl]propyl]thio]methyl]-
• Methoxy Montelukast

• Inchi： 1S/C36H38ClNO3S/c1-35(2,41-3)31-10-5-4-8-26(31)14-18-33(42-24-36(19-20-36)23-34(39)40)28-9-6-7-25(21-28)11-16-30-17-13-27-12-15-29(37)22-32(27)38-30/h4-13,15-17,21-22,33H,14,18-20,23-24H2,1-3H3,(H,39,40)/b16-11+/t33-/m1/s1
• InChI Key： AGNZHLCBXLQHOS-ISYDNLPHSA-N
• SMILES： C1(CS[C@@H](C2=CC=CC(/C=C/C3C=CC4C(N=3)=CC(Cl)=CC=4)=C2)CCC2=CC=CC=C2C(OC)(C)C)(CC(O)=O)CC1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Methoxy Montelukast Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methoxy Montelukast

Methoxy Montelukast (CAS No. 1351973-25-5): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical research and development, Methoxy Montelukast (CAS No. 1351973-25-5) has emerged as a compound of significant interest. This molecule, a derivative of the well-known leukotriene receptor antagonist Montelukast, has garnered attention due to its potential therapeutic applications and unique chemical properties. As the demand for innovative treatments grows, understanding the nuances of Methoxy Montelukast becomes crucial for researchers, clinicians, and industry professionals alike.

The Methoxy Montelukast compound is characterized by its methoxy functional group, which distinguishes it from its parent molecule, Montelukast. This modification not only alters its pharmacokinetic profile but also enhances its binding affinity to specific receptors. Recent studies have explored its role in addressing inflammatory conditions, making it a hot topic in discussions about next-generation anti-inflammatory agents. With the rise of personalized medicine, the potential of Methoxy Montelukast to offer targeted therapies is a subject of ongoing investigation.

One of the most frequently searched questions about Methoxy Montelukast revolves around its mechanism of action. Like Montelukast, it primarily functions as a leukotriene receptor antagonist, inhibiting the activity of leukotrienes, which are key mediators in inflammatory pathways. However, the methoxy substitution may confer additional benefits, such as improved metabolic stability or reduced side effects. These attributes make it a promising candidate for drug development, particularly in the treatment of asthma and allergic rhinitis, conditions that affect millions worldwide.

The synthesis of Methoxy Montelukast (CAS No. 1351973-25-5) involves a series of organic reactions, including esterification and alkylation, to introduce the methoxy group. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for preclinical studies. The chemical stability of Methoxy Montelukast under various conditions is another area of interest, as it impacts its formulation and storage requirements.

In the context of current trends, the pharmaceutical industry is increasingly focusing on green chemistry and sustainable synthesis methods. Methoxy Montelukast aligns with this trend, as recent advancements have reduced the environmental footprint of its production. This shift not only addresses regulatory requirements but also resonates with eco-conscious consumers and stakeholders.

Another hot topic is the bioavailability of Methoxy Montelukast. Compared to Montelukast, its methoxy derivative may exhibit different absorption and distribution patterns, which could influence its dosing regimens. Researchers are actively investigating these aspects to determine the optimal therapeutic window for potential clinical applications.

The safety profile of Methoxy Montelukast is also under scrutiny. While preliminary data suggest a favorable toxicity profile, comprehensive toxicological studies are necessary to confirm its suitability for human use. This is particularly relevant given the growing emphasis on patient safety and risk mitigation in drug development.

From a market perspective, the demand for Methoxy Montelukast is expected to rise, driven by the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutics. Its potential to address unmet medical needs positions it as a valuable asset in the pharmaceutical pipeline.

In conclusion, Methoxy Montelukast (CAS No. 1351973-25-5) represents a fascinating area of research with broad implications for medicine and drug discovery. Its unique properties, combined with the evolving landscape of healthcare innovation, make it a compound worth watching. As scientific understanding deepens, Methoxy Montelukast may well become a cornerstone in the treatment of inflammatory disorders, offering hope to patients and opportunities for the pharmaceutical industry.